![molecular formula C17H17O6D3 B602677 Mycophenolic Acid-13C-d3 (deuterated labelled) CAS No. 1261432-16-9](/img/no-structure.png)
Mycophenolic Acid-13C-d3 (deuterated labelled)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mycophenolic Acid-13C-d3 (deuterated labelled) is an impurity of Mycophenolic which is used as an immunosuppressive agent, and as an inducer of monocyte differentiation and apoptosis in human lymphoid and monocytic cell lines . It has a molecular formula of C17H17O6D3 and a molecular weight of 324.35 .
Molecular Structure Analysis
The molecular formula of Mycophenolic Acid-13C-d3 (deuterated labelled) is C17H17O6D3 . The molecular weight is 324.35 .Physical and Chemical Properties Analysis
The molecular formula of Mycophenolic Acid-13C-d3 (deuterated labelled) is C17H17O6D3 . The molecular weight is 324.35 .Scientific Research Applications
In Vitro Assessment of Embryotoxic Potential
Mycophenolic acid has been studied for its embryotoxic potential using in vitro assays. Eckardt and Stahlmann (2009) found that rat embryos exposed to mycophenolic acid showed dysmorphogenic development, indicating its pronounced embryotoxic potential at cytotoxic concentrations. This supports the use of validated in vitro tests to detect human teratogens (Eckardt & Stahlmann, 2009).
Mycophenolic Acid Derivative from Penicillium sp.
Song et al. (2019) isolated a new derivative of mycophenolic acid, penicacid D, from the marine-derived fungus Penicillium sp. This study highlights the potential of mycophenolic acid derivatives in exerting bioactivity against various microorganisms (Song et al., 2019).
Quantification in Human Peripheral Blood Mononuclear Cells
Nguyen Thi et al. (2013) developed a method for quantifying mycophenolic acid levels in human peripheral blood mononuclear cells. This method is used in pharmacokinetics-pharmacodynamics clinical trials, offering insights into MPA's action in the human body (Nguyen Thi et al., 2013).
Impact on Pharmacokinetics in Renal Transplant Recipients
Wang et al. (2016) investigated how 1-Alpha, 25-dihydroxyvitamin D3 affects the pharmacokinetics of mycophenolic acid in renal transplant recipients. This study demonstrates the significance of extrahepatic metabolism in MPA pharmacokinetics variability (Wang et al., 2016).
Modulation of Tight Junctions in Caco-2 Cells
Khan et al. (2017) explored how MPA affects tight junctions in Caco-2 cells, shedding light on its potential role in causing leak-flux diarrhea in organ-transplanted patients. This study contributes to understanding the gastrointestinal disturbances associated with MPA (Khan et al., 2017).
Mechanism of Action
Properties
CAS No. |
1261432-16-9 |
---|---|
Molecular Formula |
C17H17O6D3 |
Molecular Weight |
324.35 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Related CAS |
24280-93-1 (unlabelled) |
tag |
Mycophenolate Mofetil Impurities |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.